Cas no 225525-49-5 (Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate)

• Product Name: Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate
• CAS No: 225525-49-5
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 1410797
• PubChem ID: 71744353
• Update Time: 2025-07-02

Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate
• 225525-49-5
• Ethyl 2-((tert-butoxycarbonyl)amino)benzo[d]thiazole-6-carboxylate
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylate
• MFCD11113051
• ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-1,3-BENZOTHIAZOLE-6-CARBOXYLATE
• ethyl 2-(tert-butoxycarbonylamino)-1,3-benzothiazole-6-carboxylate
• ETHYL-2-((TERT-BUTOXYCARBONYL)AMINO)BENZO(D)THIAZOLE-6-CARBOXYLATE
• CS-0449797
• VT1441
• DTXSID00857470
• 2-tert-Butoxycarbonylamino-benzothiazole-6-carboxylic acid ethyl ester
• 2-tert-Butoxycarbonylaminobenzothiazole-6-carboxylic acid ethyl ester
• Ethyl2-((tert-butoxycarbonyl)amino)benzo[d]thiazole-6-carboxylate

• MDL： MFCD11113051
• Inchi： 1S/C15H18N2O4S/c1-5-20-12(18)9-6-7-10-11(8-9)22-13(16-10)17-14(19)21-15(2,3)4/h6-8H,5H2,1-4H3,(H,16,17,19)
• InChI Key： SSRXDQAQOCIAFY-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(=O)OCC)=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.09884
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 77.52